Cas no 2229398-17-6 (tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate
• CAS No: 2229398-17-6
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6308248
• PubChem ID: 165665066
• Update Time: 2025-06-23

tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate
• 2229398-17-6
• EN300-1887060
• tert-butyl N-methyl-N-{2-[(1-methylpyrrolidin-2-yl)methyl]-1-oxopropan-2-yl}carbamate

• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(19)17(6)15(4,11-18)10-12-8-7-9-16(12)5/h11-12H,7-10H2,1-6H3
• InChI Key： LHYNORRTNDUJBQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)(C)CC1CCCN1C)=O

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate

Introduction to Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate (CAS No. 2229398-17-6)

Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate, identified by its CAS number 2229398-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural complexity of Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular structure of this compound features a tert-butyl group, which is known for its steric hindrance properties, contributing to the compound's stability and reactivity. Additionally, the presence of a N-methyl moiety and a 1-methylpyrrolidin-2-yl substituent introduces unique electronic and steric characteristics that can influence its interaction with biological targets. The 1-oxopropan-2-yl group further enhances the compound's complexity, making it a subject of interest for researchers seeking novel pharmacophores.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as bioactive molecules. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmaceuticals, including herbicides, fungicides, and even therapeutic agents. The specific arrangement of functional groups in Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate suggests that it may exhibit inhibitory properties against certain enzymes or receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The N-methyl and 1-methylpyrrolidin-2-yl groups are particularly noteworthy, as they can serve as hydrogen bond donors or acceptors, which are critical for binding to biological targets. Furthermore, the tert-butyl group can provide steric bulk, helping to stabilize the compound's conformation in solution or when bound to a target protein.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yl}carbamate offer a rich structural framework that can be modified to optimize potency and selectivity. Researchers have been exploring ways to leverage such scaffolds to develop new treatments for various diseases, including neurological disorders and inflammatory conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the N-methyl group and the 1-methylpyrrolidin-2-yl moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with increasing efficiency, paving the way for rapid discovery and development.

Beyond its potential as a pharmacological agent, Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin-2-yl)methyl-1-oxopropan-2-yll}carbamate may also find applications in materials science. For instance, its ability to form stable complexes with other molecules could make it useful in the development of new polymers or coatings. The steric bulk provided by the tert-butyl group could also influence material properties such as solubility and thermal stability.

In conclusion, Tert-butyl N-methyl-N-{2-(1-methylpyrrolidin - 2 - yl)methy l - 1 - oxopropan - 2 - yl}carbamate (CAS No. 2229398 - 17 - 6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into biological activity and synthetic applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine and materials science.